Cas no 2104363-12-2 (Ethyl 5-bromo-3-ethylthiophene-2-carboxylate)

Ethyl 5-bromo-3-ethylthiophene-2-carboxylate is a brominated thiophene derivative with a molecular formula of C₉H₁₁BrO₂S. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. The presence of both bromine and ester functional groups enhances its reactivity, enabling selective cross-coupling reactions such as Suzuki or Stille couplings. Its ethyl-substituted thiophene core contributes to improved solubility and stability in various reaction conditions. The compound is characterized by high purity and consistent performance, making it suitable for research and industrial applications requiring precise molecular modifications. Proper handling under inert conditions is recommended due to its sensitivity to moisture and light.

Ethyl 5-bromo-3-ethylthiophene-2-carboxylate structure

2104363-12-2 structure

Product Name:Ethyl 5-bromo-3-ethylthiophene-2-carboxylate

CAS No:2104363-12-2

MF:C₉H₁₁BrO₂S

MW:263.151440858841

CID:6066334

PubChem ID:165874131

Update Time:2025-10-05

Ethyl 5-bromo-3-ethylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- ethyl 5-bromo-3-ethylthiophene-2-carboxylate
- 2104363-12-2
- EN300-716601
- Ethyl 5-bromo-3-ethylthiophene-2-carboxylate
- Inchi： 1S/C9H11BrO2S/c1-3-6-5-7(10)13-8(6)9(11)12-4-2/h5H,3-4H2,1-2H3
- InChI Key： CPTVENPENWKCAN-UHFFFAOYSA-N
- SMILES： BrC1=CC(=C(C(=O)OCC)S1)CC

Computed Properties

Exact Mass: 261.96631g/mol
Monoisotopic Mass: 261.96631g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 187
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4
Topological Polar Surface Area: 54.5Å²

Ethyl 5-bromo-3-ethylthiophene-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-716601-0.05g	ethyl 5-bromo-3-ethylthiophene-2-carboxylate	2104363-12-2	95.0%	0.05g	$792.0	2025-03-12
Enamine	EN300-716601-0.1g	ethyl 5-bromo-3-ethylthiophene-2-carboxylate	2104363-12-2	95.0%	0.1g	$829.0	2025-03-12
Enamine	EN300-716601-0.25g	ethyl 5-bromo-3-ethylthiophene-2-carboxylate	2104363-12-2	95.0%	0.25g	$867.0	2025-03-12
Enamine	EN300-716601-0.5g	ethyl 5-bromo-3-ethylthiophene-2-carboxylate	2104363-12-2	95.0%	0.5g	$905.0	2025-03-12
Enamine	EN300-716601-1.0g	ethyl 5-bromo-3-ethylthiophene-2-carboxylate	2104363-12-2	95.0%	1.0g	$943.0	2025-03-12
Enamine	EN300-716601-2.5g	ethyl 5-bromo-3-ethylthiophene-2-carboxylate	2104363-12-2	95.0%	2.5g	$1848.0	2025-03-12
Enamine	EN300-716601-5.0g	ethyl 5-bromo-3-ethylthiophene-2-carboxylate	2104363-12-2	95.0%	5.0g	$2732.0	2025-03-12
Enamine	EN300-716601-10.0g	ethyl 5-bromo-3-ethylthiophene-2-carboxylate	2104363-12-2	95.0%	10.0g	$4052.0	2025-03-12

Ethyl 5-bromo-3-ethylthiophene-2-carboxylate Related Literature

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Additional information on Ethyl 5-bromo-3-ethylthiophene-2-carboxylate

Comprehensive Guide to Ethyl 5-bromo-3-ethylthiophene-2-carboxylate (CAS No. 2104363-12-2): Properties, Applications, and Market Insights

Ethyl 5-bromo-3-ethylthiophene-2-carboxylate (CAS No. 2104363-12-2) is a specialized organic compound belonging to the thiophene carboxylate family. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features, including the bromo and ethyl substituents on the thiophene ring. Researchers and manufacturers often seek high-purity Ethyl 5-bromo-3-ethylthiophene-2-carboxylate for applications in drug discovery and material science.

The molecular formula of Ethyl 5-bromo-3-ethylthiophene-2-carboxylate is C₉H₁₁BrO₂S, with a molecular weight of 263.15 g/mol. Its structure combines a thiophene core with a carboxylate ester group, making it a versatile intermediate in organic synthesis. The presence of the bromo group at the 5-position enhances its reactivity, enabling further functionalization through cross-coupling reactions, which are pivotal in modern medicinal chemistry.

One of the most searched questions about Ethyl 5-bromo-3-ethylthiophene-2-carboxylate is: "What are the key synthetic applications of Ethyl 5-bromo-3-ethylthiophene-2-carboxylate?" This compound is widely used in Suzuki-Miyaura and Stille coupling reactions to construct complex heterocyclic systems. These reactions are essential for developing active pharmaceutical ingredients (APIs) and advanced materials. Additionally, its ethylthiophene moiety is valuable in designing organic semiconductors and conductive polymers, aligning with the growing demand for sustainable electronics.

Recent trends in the chemical industry highlight the increasing demand for custom synthesis of Ethyl 5-bromo-3-ethylthiophene-2-carboxylate to support innovation in drug development. Researchers are exploring its potential in creating novel kinase inhibitors and anti-inflammatory agents, addressing global health challenges. The compound’s compatibility with green chemistry principles, such as solvent-free reactions and catalytic processes, further boosts its appeal in environmentally conscious applications.

From a commercial perspective, Ethyl 5-bromo-3-ethylthiophene-2-carboxylate suppliers are expanding their production capacities to meet the rising demand from pharmaceutical and material science sectors. Analytical techniques like HPLC, NMR, and mass spectrometry ensure the compound’s purity and consistency, which are critical for regulatory compliance. Companies specializing in fine chemicals often provide detailed technical data sheets (TDS) and certificates of analysis (CoA) to facilitate seamless integration into research workflows.

In summary, Ethyl 5-bromo-3-ethylthiophene-2-carboxylate (CAS No. 2104363-12-2) is a high-value intermediate with broad applications in life sciences and advanced materials. Its unique reactivity profile and compatibility with sustainable synthesis methods position it as a key player in next-generation chemical innovations. For researchers and industry professionals, sourcing high-quality Ethyl 5-bromo-3-ethylthiophene-2-carboxylate from reputable suppliers ensures optimal performance in cutting-edge applications.